Cas no 201410-67-5 ((-)-Talarozole)

• Product Name: (-)-Talarozole
• CAS No: 201410-67-5
• MF: C₂₁H₂₃N₅S
• MW: 377.50582242012
• CID: 4633651
• PubChem ID: 9799888
• Update Time: 2025-08-03

(-)-Talarozole Chemical and Physical Properties

Names and Identifiers

• (-)-Talarozole
• NCGC00378894-02
• CHEBI:102167
• N-{4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine
• BDBM50253810
• R115866
• R-115866
• NCGC00378894-01
• (+/-)-N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazol-amine
• G13914
• N-{4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothiazol-2-amine
• CS-1343
• D09385
• Rambazole
• Talarozole R enantiomer;R115866;R 115866;R-115866
• UNII-XKD9N5CJ6W
• N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)benzo[d]thiazol-2-amine
• (+)-N-[4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• N-{4-[2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl}-1,3-benzothi azol-2-amine
• 2-Benzothiazolamine, N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-
• N-(4-(2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)-2-benzothiazolamine
• BCP28256
• SCHEMBL721201
• AKOS005067289
• N-[4-[(1RS)-2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]benzothiazol-2-amine
• TALAROZOLE [INN]
• Rambazole; R115866; R-115866; R 115866
• Talarozole (USAN/INN)
• R 115866
• Talarozole
• N-(4-((1RS)-2-Ethyl-1-(1H-1,2,4-triazol-1-yl)butyl)phenyl)benzothiazol-2-amine
• G13915
• Z2037280125
• CHEMBL459505
• TALAROZOLE [WHO-DD]
• BCP21218
• 201410-53-9
• Rambazole (TN)
• Talarozole [USAN]
• 201410-67-5
• HY-14531
• Q15410180
• XKD9N5CJ6W
• Talarozole [USAN:INN]
• A926099
• DTXSID70942185
• 201410-66-4
• D85497
• BRD-A95755460-001-01-3
• SNFYYXUGUBUECJ-UHFFFAOYSA-N
• BIA41053
• (+/-)-N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-2-benzothiazolamine
• GLXC-15763
• N-[4-[2-ethyl-1-(1,2,4-triazol-1-yl)butyl]phenyl]-1,3-benzothiazol-2-amine
• DB13083
• GTPL11381
• DA-78171
• SCHEMBL21020998
• (+)-Talarozole
• WS-02133
• DA-48589
• 2-Benzothiazolamine, N-[4-[2-ethyl-1-(1H-1,2,4-triazol-1-yl)butyl]phenyl]-

• Inchi： 1S/C21H23N5S/c1-3-15(4-2)20(26-14-22-13-23-26)16-9-11-17(12-10-16)24-21-25-18-7-5-6-8-19(18)27-21/h5-15,20H,3-4H2,1-2H3,(H,24,25)
• InChI Key： SNFYYXUGUBUECJ-UHFFFAOYSA-N
• SMILES： C(N1N=CN=C1)(C1C=CC(NC2SC3C=CC=CC=3N=2)=CC=1)C(CC)CC

Computed Properties

• Exact Mass: 377.16741693g/mol
• Monoisotopic Mass: 377.16741693g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 83.9Ų

(-)-Talarozole Security Information

• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Additional information on (-)-Talarozole

(-)-Talarozole (CAS No: 201410-67-5): A Comprehensive Overview

(-)-Talarozole, a compound with the CAS registry number 201410-67-5, is a fascinating molecule that has garnered significant attention in the fields of pharmacology and organic chemistry. This compound is notable for its unique structural properties and its potential applications in drug development. In recent years, advancements in synthetic methodologies and biological evaluations have shed new light on the pharmacological profile and therapeutic potential of (-)-Talarozole.

The synthesis of (-)-Talarozole involves a series of intricate chemical reactions, including multi-component coupling and stereo-selective processes. Researchers have employed cutting-edge techniques such as asymmetric catalysis and transition metal-mediated coupling reactions to achieve high yields and optimal stereochemistry. These methods have not only improved the scalability of the synthesis but also paved the way for further modifications to explore its biological activities.

From a pharmacological standpoint, (-)-Talarozole has demonstrated remarkable selectivity towards various biological targets. Recent studies have highlighted its potential as a neuroprotective agent, particularly in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The compound exhibits strong antioxidant properties and can modulate key signaling pathways involved in neuronal survival and function.

In addition to its neuroprotective effects, (-)-Talarozole has shown promising results in preclinical models of cancer. It has been found to inhibit the proliferation of several cancer cell lines by targeting critical enzymes involved in cell cycle regulation. The compound's ability to induce apoptosis in cancer cells without significantly affecting normal cells suggests its potential as a targeted antitumor agent.

Recent advancements in computational chemistry have also contributed to our understanding of (-)-Talarozole's molecular interactions. Molecular docking studies have revealed that the compound binds effectively to several drug targets, including kinases and proteases, which are implicated in various pathological conditions. These findings underscore the versatility of (-)-Talarozole as a lead compound for drug discovery.

The safety profile of (-)-Talarozole has been evaluated in acute and chronic toxicity studies, with results indicating low toxicity at therapeutic doses. This makes it a favorable candidate for further preclinical and clinical development. Ongoing research is focused on optimizing its pharmacokinetic properties to enhance bioavailability and reduce potential side effects.

In conclusion, (-)-Talarozole (CAS No: 201410-67-5) represents a promising molecule with diverse therapeutic applications. Its unique chemical structure, coupled with its potent biological activities, positions it as a valuable asset in the pipeline of novel drug candidates. As research continues to unfold, we can expect even more exciting discoveries that will further solidify its role in modern medicine.